Cas no 222987-26-0 (Methyl 1H-benzimidazole-6-carboxylate hydrochloride)

• Product Name: Methyl 1H-benzimidazole-6-carboxylate hydrochloride
• CAS No: 222987-26-0
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 5837276
• PubChem ID: 22710297
• Update Time: 2025-10-29

Methyl 1H-benzimidazole-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1H-1,3-benzodiazole-5-carboxylate hydrochloride
• Methyl 1H-benzo[d]imidazole-6-carboxylate hydrochloride
• MFCD28577809
• SCHEMBL2958779
• Methyl 5-benzimidazolecarboxylate Hydrochloride
• Methyl 1H-benzimidazole-6-carboxylate hydrochloride
• 222987-26-0
• methyl 1H-benzimidazole-5-carboxylate hydrochloride
• AKOS023169363
• EN300-7465607
• HJFLFKCPIXRWCQ-UHFFFAOYSA-N
• AKOS024247130
• MFCD28557246
• methyl 3H-benzimidazole-5-carboxylate;hydrochloride
• starbld0024859

• Inchi： 1S/C9H8N2O2.ClH/c1-13-9(12)6-2-3-7-8(4-6)11-5-10-7;/h2-5H,1H3,(H,10,11);1H
• InChI Key： HJFLFKCPIXRWCQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC2NC=NC=2C=1)(=O)OC.Cl

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Methyl 1H-benzimidazole-6-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1H-benzimidazole-6-carboxylate hydrochloride

Comprehensive Overview of Methyl 1H-benzimidazole-6-carboxylate hydrochloride (CAS No. 222987-26-0)

Methyl 1H-benzimidazole-6-carboxylate hydrochloride (CAS No. 222987-26-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a benzimidazole derivative, has garnered significant attention due to its versatile applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in modern chemistry, this molecule stands out for its unique structural properties and potential biological activities.

The benzimidazole core is a privileged scaffold in medicinal chemistry, known for its presence in numerous FDA-approved drugs. Researchers are particularly interested in Methyl 1H-benzimidazole-6-carboxylate hydrochloride due to its potential as a building block for kinase inhibitors and antimicrobial agents. Recent studies have explored its role in targeting cancer pathways and infectious diseases, aligning with the growing focus on precision medicine and personalized therapeutics.

From a synthetic perspective, CAS No. 222987-26-0 is valued for its reactivity in amide coupling reactions and ester transformations. Its hydrochloride salt form enhances solubility, making it suitable for high-throughput screening and combinatorial chemistry. These attributes have made it a popular choice for laboratories focusing on fragment-based drug design and small molecule libraries.

In the context of green chemistry, there is rising interest in optimizing the synthesis of Methyl 1H-benzimidazole-6-carboxylate hydrochloride to reduce environmental impact. Innovations such as catalytic methods and solvent-free reactions are being explored to improve the sustainability profile of this compound. This aligns with broader industry trends toward eco-friendly synthesis and reduced carbon footprint in chemical manufacturing.

Analytical characterization of CAS No. 222987-26-0 typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its applications in preclinical studies and lead optimization. Quality control protocols are rigorously followed to meet the standards of pharmaceutical intermediates and research chemicals.

The compound's stability under various conditions is another area of investigation. Researchers are examining its thermal stability, pH sensitivity, and photodegradation to optimize storage and handling protocols. Such studies are essential for ensuring reproducibility in experimental results and maintaining the compound's efficacy in long-term research projects.

Given the increasing popularity of AI-driven drug discovery, Methyl 1H-benzimidazole-6-carboxylate hydrochloride has also been incorporated into cheminformatics databases and machine learning models. Its molecular descriptors and physicochemical properties are used to train algorithms for predicting bioactivity and ADMET profiles. This intersection of chemistry and artificial intelligence highlights the compound's relevance in cutting-edge research.

In summary, Methyl 1H-benzimidazole-6-carboxylate hydrochloride (CAS No. 222987-26-0) is a multifaceted compound with broad applications in pharmaceutical development, material science, and computational chemistry. Its significance is expected to grow as advancements in drug design and sustainable synthesis continue to evolve. Researchers and industry professionals alike will find this compound invaluable for its versatility and potential to address contemporary challenges in chemical and life sciences.